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Compound of Interest

Compound Name: H-Tyr(3-I)-OH

Cat. No.: B556601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the safe handling, storage, and potential

hazards of H-Tyr(3-I)-OH (3-iodo-L-tyrosine), a key compound in biochemical research,

particularly in studies related to thyroid hormone synthesis and tyrosine hydroxylase inhibition.

Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of

experimental outcomes.

Chemical and Physical Properties
H-Tyr(3-I)-OH is a derivative of the amino acid L-tyrosine, with an iodine atom substituted at

the third position of the phenyl ring. This modification is critical to its biological activity.

Property Value

Synonyms 3-Iodo-L-tyrosine, 3-Monoiodo-L-tyrosine

Molecular Formula C₉H₁₀INO₃

Molecular Weight 307.09 g/mol

Appearance Off-white to white crystalline solid/powder

Solubility Soluble in dilute aqueous acid.

Storage Temperature -20°C
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GHS Hazard and Precautionary Information
H-Tyr(3-I)-OH is classified as a hazardous substance. The following tables summarize the

GHS hazard and precautionary statements.

Table 1: GHS Hazard Statements

Code Statement

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

Note: Some sources may also include H302 (Harmful if swallowed).

Table 2: GHS Precautionary Statements
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Code Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.

Exposure Controls and Personal Protection
Strict adherence to the following exposure controls and use of personal protective equipment

(PPE) is mandatory when handling H-Tyr(3-I)-OH.

Table 3: Recommended Personal Protective Equipment

Protection Type Equipment
Specifications and
Remarks

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Must be worn at all times in the

laboratory. Use chemical

safety goggles when there is a

risk of splashing.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves before use.

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

Skin and Body Protection Laboratory coat.

A standard laboratory coat

should be sufficient for

handling small quantities. For

larger quantities or when there

is a risk of significant spillage,

consider additional protective

clothing.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95).

A respirator is necessary when

engineering controls, such as

a fume hood, are not sufficient

to control exposure to dust.
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Safe Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of H-Tyr(3-I)-OH.
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Safe Handling and Storage Workflow for H-Tyr(3-I)-OH

Receiving and Storage

Handling and Use

Cleanup and Disposal

Receive Compound

Inspect Container for Damage

Store at -20°C in a Tightly Sealed Container

Don Appropriate PPE

Before Use

Weigh in a Ventilated Enclosure

Dissolve in a Fume Hood

Conduct Experiment

Decontaminate Work Surfaces

After Use

Dispose of Contaminated Waste

Remove and Dispose of PPE
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Safe handling workflow for H-Tyr(3-I)-OH.
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Biological Activity and Signaling Pathways
H-Tyr(3-I)-OH is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the

synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine. It is also an

intermediate in the biosynthesis of thyroid hormones.

The diagram below illustrates the thyroid hormone synthesis pathway and the role of iodinated

tyrosine residues.

Thyroid Hormone Synthesis Pathway

Thyroid Follicular Cell

Follicular Colloid

Hormone Formation

Iodide (I⁻) Uptake

Iodide Oxidation to Iodine (I₂)

Transport

Thyroglobulin (Tg) Synthesis

Organification of Iodine

Tg backbone

Thyroperoxidase (TPO)

Monoiodotyrosine (MIT) Diiodotyrosine (DIT)

Coupling of Iodinated Tyrosines

Triiodothyronine (T3)

MIT + DIT

Thyroxine (T4)

DIT + DIT

Click to download full resolution via product page

Role of iodinated tyrosine in thyroid hormone synthesis.

Experimental Protocols for Safety Assessment
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The following are example protocols for assessing the toxicity of H-Tyr(3-I)-OH. These are

generalized methods and should be adapted and optimized for specific cell lines and

experimental conditions.

In Vitro Cytotoxicity Assessment: MTT Assay
This protocol is based on the principle that metabolically active cells reduce the yellow

tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple

formazan crystals.

Materials:

H-Tyr(3-I)-OH

Mammalian cell line (e.g., HeLa, HepG2)

Complete cell culture medium

Phosphate-buffered saline (PBS), pH 7.4

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

96-well microplates

Multi-well spectrophotometer (ELISA reader)

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂

atmosphere to allow for cell attachment.

Compound Treatment: Prepare a stock solution of H-Tyr(3-I)-OH in a suitable solvent (e.g.,

sterile PBS, adjusting pH if necessary) and prepare serial dilutions in serum-free medium.

Remove the culture medium from the wells and add 100 µL of the various concentrations of

H-Tyr(3-I)-OH. Include untreated control wells (medium only) and solvent control wells.
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Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂

atmosphere.

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of

formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600

nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

untreated control.

In Vitro Cytotoxicity Assessment: LDH Release Assay
This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the

culture medium, serving as an indicator of cytotoxicity.

Materials:

H-Tyr(3-I)-OH

Mammalian cell line

Complete cell culture medium

Commercially available LDH cytotoxicity assay kit (containing LDH substrate, cofactor, and

dye)

96-well microplates

Multi-well spectrophotometer

Procedure:
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Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

Incubation: Incubate the plate for the desired exposure time.

Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well

plate.

LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's

instructions and add it to each well containing the supernatant.

Incubation: Incubate the plate at room temperature for the time specified in the kit protocol

(typically 15-30 minutes), protected from light.

Stop Reaction: Add the stop solution provided in the kit to each well.

Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's

protocol (usually around 490 nm).

Data Analysis: Determine the amount of LDH released for each treatment condition and

express it as a percentage of the positive control (cells lysed to release maximum LDH).

Whole-Organism Toxicity Assessment: Planarian
Regeneration and Pigmentation Assay
This protocol is adapted from a study on the effects of 3-iodo-L-tyrosine on the planarian,

Dugesia dorotocephala.

Materials:

H-Tyr(3-I)-OH

Planarians (Dugesia dorotocephala)

Standard planarian culture medium

Petri dishes
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Scalpel or razor blade

Stereomicroscope

Procedure:

Acclimation: Acclimate planarians in the culture medium for at least 24 hours.

Compound Exposure: Prepare solutions of H-Tyr(3-I)-OH in the culture medium at various

concentrations (e.g., 0.01 mM, 0.1 mM, 1 mM). Place individual or small groups of

planarians in petri dishes containing the test solutions. Include a control group with culture

medium only.

Decapitation (Optional for Regeneration Study): For regeneration studies, decapitate the

planarians posterior to the auricles using a clean scalpel.

Observation: Observe the planarians daily under a stereomicroscope for signs of toxicity,

such as changes in motility, morphology, and regeneration progress (if decapitated).

Pigmentation Assessment: Specifically monitor the eye pigmentation. Note any fading or

disappearance of the eye pigments over a period of 7-14 days.

Data Recording: Record the percentage of planarians in each group showing adverse

effects, including mortality, regeneration defects, and loss of eye pigmentation.

First Aid Measures
In case of accidental exposure, follow these first aid measures immediately.

Table 4: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Disposal Considerations
Dispose of H-Tyr(3-I)-OH and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways. Waste should be collected in a designated, labeled, and sealed container for

disposal by a licensed professional waste disposal service.

This technical guide is intended to provide comprehensive safety and handling information for

H-Tyr(3-I)-OH. It is the responsibility of the user to conduct a thorough risk assessment and to

implement appropriate safety procedures for their specific experimental context. Always consult

the most up-to-date Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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